Cas no 2679935-43-2 (rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid)

• Product Name: rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid
• CAS No: 2679935-43-2
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5652319
• PubChem ID: 165911308
• Update Time: 2025-10-28

rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679935-43-2
• EN300-28280284
• rac-(2R,4S)-6,6-dimethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-2-carboxylic acid
• rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-4-5-17-11(16)13-8-6-9(10(14)15)18-12(2,3)7-8/h4,8-9H,1,5-7H2,2-3H3,(H,13,16)(H,14,15)/t8-,9+/m1/s1
• InChI Key： OZFLJFADXCUYHQ-BDAKNGLRSA-N
• SMILES： O1[C@H](C(=O)O)C[C@H](CC1(C)C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid

Comprehensive Overview of rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid (CAS No. 2679935-43-2)

rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid (CAS No. 2679935-43-2) is a specialized chiral compound with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique oxane ring structure substituted with dimethyl, prop-2-en-1-yloxycarbonylamino, and carboxylic acid functional groups, making it a versatile intermediate for drug development. Researchers and chemists are increasingly interested in this compound due to its potential role in designing enzyme inhibitors and biologically active molecules.

The stereochemistry of rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid plays a crucial role in its reactivity and biological interactions. The presence of both (2R) and (4S) configurations allows for selective binding to target proteins, which is essential in the development of chiral drugs. This compound is particularly relevant in the context of asymmetric synthesis, a hot topic in modern medicinal chemistry, where researchers aim to create more efficient and selective therapeutic agents.

One of the key applications of rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid is in the synthesis of peptidomimetics, which are compounds designed to mimic the structure and function of peptides. These molecules are widely studied for their potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders. The prop-2-en-1-yloxycarbonylamino group in this compound provides a reactive handle for further modifications, enabling the creation of diverse derivatives with tailored biological activities.

In recent years, the demand for chiral building blocks like rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid has surged, driven by advancements in drug discovery and personalized medicine. Pharmaceutical companies are actively exploring its use in the development of small molecule therapeutics, particularly in areas such as oncology and immunology. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it invaluable for optimizing drug candidates.

From a synthetic chemistry perspective, rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid offers several advantages. Its oxane ring provides rigidity, which can enhance the stability of derived compounds, while the carboxylic acid moiety allows for easy conjugation with other molecules. These features are particularly attractive for researchers working on prodrug design and targeted drug delivery systems, which are currently trending topics in pharmaceutical sciences.

The market for rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid is expected to grow as more studies highlight its utility in medicinal chemistry. Suppliers and manufacturers are focusing on improving the scalability of its synthesis to meet the rising demand from academic and industrial laboratories. Additionally, the compound's compatibility with green chemistry principles aligns with the global shift toward sustainable and environmentally friendly chemical processes.

For researchers interested in rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid, it is essential to consider its storage conditions and handling protocols to ensure stability and purity. Proper characterization techniques, such as NMR spectroscopy and high-performance liquid chromatography (HPLC), are recommended to verify its identity and quality before use in experiments.

In conclusion, rac-(2R,4S)-6,6-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}oxane-2-carboxylic acid (CAS No. 2679935-43-2) is a promising compound with broad applications in drug development and organic synthesis. Its unique structural features and chiral properties make it a valuable tool for scientists exploring new therapeutic avenues. As the field of precision medicine continues to evolve, the importance of such specialized intermediates is likely to increase, driving further research and innovation.